Cas no 2097916-82-8 (1-{1-(naphthalene-1-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione)

• Product Name: 1-{1-(naphthalene-1-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione
• CAS No: 2097916-82-8
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 6440275
• PubChem ID: 126853340
• Update Time: 2025-05-19

1-{1-(naphthalene-1-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-{1-(naphthalene-1-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione
• 2097916-82-8
• AKOS032461508
• 1-[[1-(naphthalene-1-carbonyl)azetidin-3-yl]methyl]pyrrolidine-2,5-dione
• 1-{[1-(naphthalene-1-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione
• F6549-7044

• Inchi： 1S/C19H18N2O3/c22-17-8-9-18(23)21(17)12-13-10-20(11-13)19(24)16-7-3-5-14-4-1-2-6-15(14)16/h1-7,13H,8-12H2
• InChI Key： VMUBDJMJXKPDCL-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2C=CC=CC1=2)N1CC(CN2C(CCC2=O)=O)C1

Computed Properties

• Exact Mass: 322.13174244g/mol
• Monoisotopic Mass: 322.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.7Ų

Additional information on 1-{1-(naphthalene-1-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione

Introduction to 1-{1-(naphthalene-1-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione (CAS No. 2097916-82-8)

1-{1-(naphthalene-1-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione is a sophisticated organic compound characterized by its intricate molecular architecture, which integrates a naphthalene-1-carbonyl moiety with an azetidin-3-ylmethyl substituent, all bound within a pyrrolidine-2,5-dione scaffold. This compound has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological applications and structural uniqueness. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.

The CAS number 2097916-82-8 serves as a unique identifier for this chemical entity, ensuring precise classification and reference in scientific literature. The compound's structure suggests a high degree of complexity, which may contribute to its binding affinity and selectivity in biological systems. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of such molecules with greater accuracy, facilitating the design of novel therapeutic agents.

One of the most compelling aspects of 1-{1-(naphthalene-1-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione is its potential role in modulating biological pathways associated with inflammation and cancer. The naphthalene-1-carbonyl group is known to exhibit inhibitory effects on various enzymes involved in these processes. Additionally, the azetidin-3-ylmethyl moiety has been explored in the development of antimicrobial agents, highlighting the compound's versatility.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities. The pyrrolidine-2,5-dione core is particularly noteworthy, as it has been incorporated into several lead compounds that have advanced to clinical trials. Its structural features allow for optimal interactions with biological targets, making it an attractive scaffold for medicinal chemists.

The synthesis of 1-{1-(naphthalene-1-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione presents both challenges and opportunities. The multi-step synthesis involves the careful manipulation of reactive intermediates, requiring expertise in organic chemistry techniques. However, modern synthetic methodologies have improved the efficiency and yield of such reactions, making it feasible to produce this compound on a larger scale.

From a research perspective, the compound's unique structure offers a rich ground for exploration. Researchers are employing various spectroscopic techniques and computational models to elucidate its interactions with biological targets. These studies aim to uncover new therapeutic possibilities and refine existing drug candidates.

The integration of machine learning algorithms into drug discovery has revolutionized the way researchers identify promising compounds. By analyzing vast datasets, these algorithms can predict the binding affinities and toxicological profiles of molecules like 1-{1-(naphthalene-1-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione, thereby expediting the development process. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists.

Future studies are likely to focus on optimizing the pharmacological properties of this compound through structural modifications. By fine-tuning its molecular framework, researchers may enhance its efficacy while minimizing side effects. Additionally, exploring its potential in combination therapies could open new avenues for treating complex diseases.

The regulatory landscape for novel pharmaceuticals continues to evolve, emphasizing the need for rigorous testing and validation. As such, 1-{1-(naphthalene-1-carbonyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione will require thorough investigation before it can be considered for clinical use. However, its promising profile suggests that it may play a significant role in addressing unmet medical needs.

In conclusion, 1-{1-(naphthalene-1-carbonyl)azetidin-3-y l-methyl}pyrrolidine -2 ,5 -dione (CAS No . 20979 16 -82 -8 ) represents a fascinating subject of study in medicinal chemistry . Its complex structure , coupled with its potential biological activities , positions it as a valuable asset in the quest for novel therapeutics . As research progresses , we can expect further insights into its mechanisms of action and therapeutic applications .